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Compound of Interest

Compound Name: Anticancer agent 126

Cat. No.: B15603928

Get Quote

Anticancer Agent 126 (Compound 12): A WDR5
Inhibitor
Application Notes:

Anticancer agent 126 (compound 12) is an inhibitor of the WD repeat-containing protein 5

(WDR5). It exerts its anticancer effects by disrupting the interaction between WDR5 and the

MYC oncoprotein, which leads to a reduction in the expression of MYC target genes.[1][2]

WDR5 is a crucial component of histone methyltransferase complexes and plays a significant

role in recruiting MYC to chromatin to activate gene transcription associated with

tumorigenesis.[3][4][5][6][7]
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Parameter Value Reference

Target WDR5-MYC Interaction [1][2]

Molecular Weight 513.49 g/mol

Molecular Formula C25H18F3N3O4S

Solubility in DMSO ≥ 10 mM

Storage (Solid)
Refer to manufacturer's

instructions

Storage (Stock Solution)
-20°C for 1 month (protect

from light); -80°C for 6 months
[1][8][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh a precise amount of Anticancer agent 126 (compound 12)

powder.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10

mM concentration. For example, to prepare a 10 mM stock solution from 1 mg of the

compound (MW: 513.49 g/mol ), dissolve it in 194.75 µL of DMSO.

Solubilization: Vortex the solution vigorously for at least 30 seconds to ensure the compound

is completely dissolved. Gentle warming or sonication may be used if necessary, but avoid

excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials to prevent contamination and degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months). Protect from light.[1][8][9]

Protocol 2: Preparation of an In Vivo Formulation (DMSO and Corn Oil)

Initial Dilution: Prepare a concentrated stock solution in DMSO (e.g., 6.7 mg/mL).[1]
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Formulation: For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL

of sterile corn oil.

Homogenization: Mix the solution thoroughly to ensure even distribution. This protocol yields

a clear solution of at least 0.67 mg/mL.[1]

Administration: The formulation should be prepared fresh before each administration.

Mandatory Visualizations
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Caption: Workflow for preparing a stock solution of Anticancer agent 126 (compound 12).
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Caption: Signaling pathway of WDR5-MYC inhibition by Anticancer agent 126 (compound 12).

GSK126: An EZH2 Inhibitor
Application Notes:

GSK126 is a potent and highly selective inhibitor of the Enhancer of Zeste Homolog 2 (EZH2),

a histone methyltransferase.[10][11] It exhibits significantly lower activity against EZH1 and

other methyltransferases.[10] GSK126 has been shown to inhibit the proliferation of B-cell

lymphoma cell lines and reduce tumor growth in xenograft models.[10] Its mechanism involves

the modulation of gene expression through the inhibition of H3K27 trimethylation. In some

cancers, EZH2 promotes tumor progression and angiogenesis by regulating the VEGF-A/AKT

signaling pathway.[12][13]
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Parameter Value Reference

Target EZH2 [10][11]

IC50 9.9 nM [14]

Ki 0.5 - 3 nM [10]

Molecular Weight 526.67 g/mol [10]

Molecular Formula C31H38N6O2 [10]

Solubility
DMSO (~15 mg/mL), Ethanol

(~2 mg/mL), DMF (~25 mg/mL)
[11]

Storage (Solid) -20°C for ≥ 4 years [11]

Storage (Solution) -80°C for 2 years (in solvent) [14]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weighing: Carefully weigh out the desired amount of GSK126 powder.

Dissolution: To prepare a 10 mM stock solution from 1 mg of GSK126 (MW: 526.67 g/mol ),

add 189.87 µL of anhydrous DMSO.

Solubilization: Vortex the mixture thoroughly. Gentle warming and/or sonication may be

required to achieve complete dissolution.[14]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots and store at

-20°C or -80°C. For longer shelf life, store at -20°C as a solid powder.[15]

Protocol 2: Preparation of an Aqueous Solution

Initial Dissolution: First, dissolve GSK126 in DMF to a concentration of approximately 25

mg/mL.[11]

Dilution: Dilute the DMF stock solution with the desired aqueous buffer (e.g., PBS, pH 7.2).

Note that GSK126 is sparingly soluble in aqueous buffers.[11]
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Stability: Aqueous solutions of GSK126 are not stable and it is recommended not to store

them for more than one day.[11]

Mandatory Visualizations

Aqueous Solution Preparation Workflow
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Caption: Workflow for preparing an aqueous solution of GSK126.
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Caption: Signaling pathway of EZH2 inhibition by GSK126, impacting angiogenesis.

U0126: A MEK Inhibitor
Application Notes:

U0126 is a highly selective and potent inhibitor of MEK1 and MEK2, which are key kinases in

the MAPK/ERK signaling pathway.[16][17] It acts as a non-competitive inhibitor with respect to

both ATP and ERK. This pathway is crucial for transmitting signals from cell surface receptors
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to the nucleus, regulating processes such as cell growth, proliferation, and differentiation.[18]

[19][20][21] Dysregulation of the RAF/MEK/ERK pathway is common in many cancers.

Data Presentation: Quantitative Summary
Parameter Value Reference

Target MEK1 and MEK2 [16][17]

IC50
MEK1: 0.07 µM, MEK2: 0.06

µM
[17]

Molecular Weight 380.48 g/mol [17]

Molecular Formula C18H16N6S2 [17]

Solubility in DMSO 100 mM (38.05 mg/mL) [17]

Storage (Solid)
-20°C (lyophilized) for 24

months
[16]

Storage (Solution)
-20°C for up to 3 months

(aliquoted)
[16]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Reconstitution: U0126 is often supplied as a lyophilized powder. To prepare a 10 mM stock

solution from 1 mg (MW: 380.48 g/mol ), reconstitute it in 262.8 µL of DMSO.[22]

Solubilization: Vortex the solution vigorously for at least 30 seconds to ensure complete

dissolution.

Aliquoting and Storage: To avoid degradation from multiple freeze-thaw cycles, aliquot the

stock solution into smaller volumes. Store at -20°C, desiccated. Once in solution, it is

recommended to use within 3 months.[16]
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Pre-treatment: For experiments with cultured cells, it is recommended to pre-treat the cells

with U0126 for 30 minutes to 2 hours prior to stimulation.[16]

Working Concentration: A typical starting working concentration is 10 µM, though this may

need to be optimized for different cell lines and experimental conditions.[16]

Vehicle Control: Always include a vehicle control (e.g., DMSO at the same final concentration

as the U0126-treated samples) in your experiments.

Mandatory Visualizations
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Caption: General workflow for using U0126 in cell-based assays.
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Caption: Signaling pathway of MEK inhibition by U0126 in the RAF/MEK/ERK cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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